Cas no 1361812-28-3 (3,4-Dichloro-4'-difluoromethyl-2'-fluoro-biphenyl)

• Product Name: 3,4-Dichloro-4'-difluoromethyl-2'-fluoro-biphenyl
• CAS No: 1361812-28-3
• MF: C₁₃H₇Cl₂F₃
• MW: 291.095892190933
• CID: 4996399
• Update Time: 2025-10-31

3,4-Dichloro-4'-difluoromethyl-2'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-4'-difluoromethyl-2'-fluoro-biphenyl

• Inchi： 1S/C13H7Cl2F3/c14-10-4-2-7(5-11(10)15)9-3-1-8(13(17)18)6-12(9)16/h1-6,13H
• InChI Key： IAFXLZJRDUDVSB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C(F)F)=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 6
• Topological Polar Surface Area: 0

Additional information on 3,4-Dichloro-4'-difluoromethyl-2'-fluoro-biphenyl

3,4-Dichloro-4'-difluoromethyl-2'-fluoro-biphenyl: A Comprehensive Overview

The compound 3,4-Dichloro-4'-difluoromethyl-2'-fluoro-biphenyl (CAS No. 1361812-28-3) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The substituents on the rings—specifically the chlorine atoms at positions 3 and 4 on the first ring and the difluoromethyl and fluoro groups on the second ring—confer distinctive chemical properties that make it valuable for research and industrial applications.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery and material synthesis. The presence of halogen atoms, such as chlorine and fluorine, in 3,4-Dichloro-4'-difluoromethyl-2'-fluoro-biphenyl significantly influences its electronic properties. These properties are crucial for applications in optoelectronics, where molecules with tailored electronic characteristics are essential for the development of advanced materials like organic light-emitting diodes (OLEDs) and solar cells.

One of the most promising areas of research involving this compound is its potential use in pharmaceuticals. The substitution pattern on the biphenyl system allows for fine-tuning of pharmacokinetic properties, making it a candidate for drug delivery systems. Researchers have explored its ability to act as a scaffold for bioactive molecules, leveraging its stability and reactivity to design new therapeutic agents.

In addition to its chemical versatility, 3,4-Dichloro-4'-difluoromethyl-2'-fluoro-biphenyl has gained attention for its role in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. Recent findings suggest that this compound can enhance the efficiency of catalytic cycles in organic synthesis, particularly in cross-coupling reactions—a cornerstone of modern chemical manufacturing.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Techniques such as Friedel-Crafts alkylation and nucleophilic aromatic substitution are commonly employed to introduce the desired substituents onto the biphenyl framework. The optimization of these reactions has been a focus of recent research, with studies aiming to improve yield and reduce environmental impact.

From an environmental perspective, understanding the degradation pathways of 3,4-Dichloro-4'-difluoromethyl-2'-fluoro-biphenyl is critical for assessing its ecological impact. Research indicates that this compound undergoes hydrolytic degradation under specific conditions, which is essential information for industries handling such chemicals. This knowledge contributes to the development of sustainable practices and waste management strategies.

In conclusion, 3,4-Dichloro-4'-difluoromethyl-2'-fluoro-biphenyl (CAS No. 1361812-28-3) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and chemical properties continue to drive innovative research, making it a focal point in contemporary scientific exploration.